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Compound of Interest

Compound Name: Imidazole-4-acetaldehyde

Cat. No.: B1219054

Essential Safety and Handling Guide for
Imidazole-4-acetaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for Imidazole-4-acetaldehyde (CAS 645-14-7)
is not readily available. The following guidance is based on the safety data of structurally
related compounds, including Imidazole, 1H-imidazole-4-carbaldehyde, and Acetaldehyde. The
hazards and handling precautions for Imidazole-4-acetaldehyde may differ, and this
information should be used as a baseline for a thorough risk assessment before handling.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Imidazole-4-acetaldehyde, a comprehensive approach to personal protection
is crucial to minimize exposure. The following PPE is recommended based on the potential
hazards associated with its structural components.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[1]
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Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A
face shield should also be worn to protect against splashes.[2]

¢ Skin Protection:

o Wear chemical-resistant gloves inspected for integrity before each use. Nitrile rubber
(NBR) is a suitable material.[3]

o A complete protective suit or lab coat should be worn to prevent skin contact.
o Contaminated clothing should be removed immediately and washed before reuse.[1][2]
o Respiratory Protection:

o If dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.

o Respiratory protection is required when vapors or aerosols are generated.

Hazard Recommended PPE

Eye Contact Chemical safety goggles, Face shield

) Chemical-resistant gloves (Nitrile rubber),
Skin Contact ] ]
Protective suit/Lab coat

Use in a chemical fume hood, NIOSH/MSHA or
EN 149 approved respirator

Inhalation

Operational and Disposal Plans

Handling and Storage:
e Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]
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» Wash hands thoroughly after handling.[1][2]
» Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
o Store locked up.[1][2]

e |tis sensitive to air and light and should be stored under an inert atmosphere and protected
from light.[1]

e Incompatible with strong acids and oxidizing agents.[1]
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][2]

e In Case of Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate medical attention.[1][2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[1][2]

« If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Seek immediate medical attention.[1][2]

Spill and Leak Procedures:

e Evacuate personnel to a safe area.

o Wear appropriate personal protective equipment as outlined above.
e Avoid dust formation.[1][3]

e Sweep up or vacuum the material and place it into a suitable, closed container for disposal.

[3]

e Do not let the product enter drains.[3]
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2]

o Contaminated packaging should be treated as the substance itself.[3]
e Do not dispose of into the environment.

Hazard Data for Related Compounds

Since specific quantitative data for Imidazole-4-acetaldehyde is unavailable, the following
table summarizes information for related compounds to provide a conservative basis for risk

assessment.
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Compound CAS Number

Molecular
Formula

Molecular
Weight

Known Hazards

Imidazole 288-32-4

Cs3HaN2

68.08 g/mol

Harmful if
swallowed,
Causes severe
skin burns and
eye damage,
May damage
fertility or the
unborn child.

1H-imidazole-4-
3034-50-2
carbaldehyde

CaHaN20

96.09 g/mol

Causes skin
irritation, Causes
serious eye
irritation, May
cause respiratory

irritation.[3]

Acetaldehyde 75-07-0

Cz2H4O

44.05 g/mol

Extremely
flammable liquid
and vapor,
Causes serious
eye irritation,
May cause
respiratory
irritation,
Suspected of
causing genetic
defects, May

cause cancer.

Imidazole-4-
645-14-7
acetaldehyde

CsHesN20

110.11 g/mol

Data not

available.

Safe Handling Workflow

The following diagram illustrates the procedural steps for the safe handling of Imidazole-4-

acetaldehyde, from preparation to disposal.
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Safe Handling Workflow for Imidazole-4-acetaldehyde

Preparation

Conduct Risk Assessment

Identify Hazards

Gather Appropriate PPE

nsure Safety Measures

Prepare Fume Hood and Spill Kit

eady for Handling

Handling

Retrieve Chemical from Storage

;

Weigh and Dispense in Fume Hood

;

Perform Experiment

Cleanup and Disposal

Decontaminate Glassware

;

Clean Work Area

;

Dispose of Waste (Chemical and Contaminated PPE)

f applicable

Return Chemical to Storage

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Imidazole-4-acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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